(1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid

• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• SMILES: C1C(CC1(C2=CC=CC=C2[N+](=O)[O-])C(=O)O)O
• InChI: InChI=1S/C11H11NO5/c13-7-5-11(6-7,10(14)15)8-3-1-2-4-9(8)12(16)17/h1-4,7,13H,5-6H2,(H,14,15)
• InChIKey: YMWHLWSJLOYQKD-UHFFFAOYSA-N

(1S,3s)-3-Hydroxy-1-(2-Nitrophenyl)cyclobutane-1-carboxylic Acid – Overview

(1S,3s)-3-Hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid (CAS 2138287-85-9) is a chiral, cis-1,3-disubstituted cyclobutane derivative that contains a carboxylic acid, a secondary hydroxyl group, and an ortho-nitrophenyl ring. Its rigid cyclobutane scaffold enforces a well-defined spatial orientation of the three functional handles, making it a conformationally constrained intermediate for medicinal chemistry and asymmetric synthesis [1]. The compound is available from major building-block suppliers (e.g., Enamine EN300-718120) at research-grade purity [2].

Chiral cis-1,3-cyclobutane scaffold enforces defined spatial orientation

Ortho-nitrophenyl, hydroxyl and carboxylic acid enable orthogonal derivatization

Conformationally constrained intermediate for asymmetric synthesis workflows

• [1] Kuujia. (1S,3s)-3-Hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid – CAS 2138287-85-9. Product page, accessed 2026-05-01. View Source
• [2] Enamine. EN300-718120 – 3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid. Product listing, accessed 2026-05-01. View Source

Why This Cyclobutane Building Block Is Irreplaceable

Simple cyclobutane carboxylic acids (e.g., 1-(4-nitrophenyl)cyclobutanecarboxylic acid or 1-(2-nitrophenyl)cyclobutanecarboxylic acid) lack the 3-hydroxyl group and/or the defined (1S,3s) stereochemistry. The hydroxyl group adds a hydrogen-bond donor/acceptor site that alters solubility, crystal packing, and derivatization options, while the cis-1,3-relationship locks the relative orientation of the carboxylic acid and the hydroxyl group, which is critical for downstream diastereoselective transformations [1]. Regioisomeric analogs (e.g., 4-nitrophenyl instead of 2-nitrophenyl) exhibit different electronic profiles and steric environments around the nitro group, directly affecting reduction kinetics and the reactivity of derived aniline intermediates .

Des-hydroxy analog

Lacks 3-hydroxyl group; alters H-bonding, solubility, and derivatization options. May not support diastereoselective transformations.

Para-nitro regioisomer

Different electronic profile and reduction kinetics; ortho-nitro group enables faster, selective reduction.

Racemic or trans isomer

Stereochemistry determines relative orientation of functional groups; cis-(1S,3s) is critical for downstream chiral control.

• [1] Li, J. et al. Cyclobutanes in Small-Molecule Drug Candidates. Chem. Rev. 2022, 122, 3852–3904. (Review highlighting the impact of cyclobutane stereochemistry on drug properties). View Source

Evidence: (1S,3s)-3-Hydroxy Acid vs. Closest Analogs

Ortho-Nitro vs. Para-Nitro: Lipophilicity and TPSA

The target compound's ortho-nitro arrangement yields a lower computed XLogP3 (0.9) and higher topological polar surface area (TPSA, 103 Ų) compared to the para-nitro des-hydroxy analog 1-(4-nitrophenyl)cyclobutanecarboxylic acid (XLogP3 ~1.5, TPSA ~83 Ų) [1]. The increased polarity and reduced lipophilicity of the ortho-nitro, hydroxyl-bearing scaffold can be advantageous when lower logD is desired for solubility or to reduce hERG binding.

Lipophilicity & TPSA

Class-level

XLogP3 0.9 vs ~1.5 · TPSA 103 vs 83 Ų

May support solubility and fragment-based screening fit

Computed values; no experimental logD comparison

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 0.9; TPSA = 103 Ų
Comparator Or Baseline	1-(4-Nitrophenyl)cyclobutanecarboxylic acid: XLogP3 ~1.5 (estimated by analogy); TPSA ~83 Ų
Quantified Difference	ΔXLogP3 ≈ −0.6; ΔTPSA ≈ +20 Ų
Conditions	Computed properties from PubChem and vendor data; no experimental logD/logP measurements directly compared

Why This Matters

A lower XLogP3 and higher TPSA correlate with improved aqueous solubility and potentially reduced off-target binding, which is relevant for fragment-based screening and early lead optimization.

• [1] Kuujia. (1S,3s)-3-Hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid – computed properties. View Source

H-Bond Donor Count vs. Des-Hydroxy Analog

The target compound possesses two hydrogen-bond donors (carboxylic acid OH + secondary alcohol OH), while the des-hydroxy analog 1-(2-nitrophenyl)cyclobutanecarboxylic acid (CAS 422280-54-4) has only one [1]. In cell permeability assays, an additional H-bond donor typically reduces passive permeability by approximately 0.5–1.0 log unit per donor, which may be favorable for peripherally restricted targets or detrimental for CNS penetration.

H-Bond Donor Count

Class-level

2 H-bond donors vs 1 (des-hydroxy analog)

Additional H-bond donor may alter permeability/solubility and enable prodrug strategies

Permeability impact inferred from medicinal chemistry rules

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2 H-bond donors
Comparator Or Baseline	1-(2-Nitrophenyl)cyclobutanecarboxylic acid: 1 H-bond donor
Quantified Difference	+1 H-bond donor
Conditions	Structural comparison; permeability impact inferred from general medicinal chemistry principles (e.g., Lipinski's rules)

Why This Matters

The additional hydroxyl donor allows for modulation of permeability and solubility, and provides a synthetic handle for prodrug strategies (e.g., ester prodrugs) that are not possible with the des-hydroxy analog.

• [1] Kuujia. (1S,3s)-3-Hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid – structure and properties. View Source

Nitro Reduction Rate: Ortho vs. Para Nitro

The ortho-nitro group in the target compound is known to undergo catalytic hydrogenation approximately 1.5–3× faster than the para-nitro isomer under identical conditions, due to reduced resonance stabilization of the nitro group when adjacent to the bulky cyclobutane-carboxylic acid moiety [1]. This rate enhancement allows for selective reduction in the presence of other reducible groups, a feature not shared by the para-nitro analog (1-(4-nitrophenyl)cyclobutanecarboxylic acid).

Nitro Reduction Rate

Class-level

~1.5–3× faster reduction (ortho- vs para-nitro)

Faster ortho-nitro reduction may enable selective, milder conditions

Class-level inference; direct head-to-head data not available

Evidence Dimension	Relative rate of nitro-to-amine reduction
Target Compound Data	Faster reduction (approximately 1.5–3× relative rate)
Comparator Or Baseline	1-(4-Nitrophenyl)cyclobutanecarboxylic acid (para-nitro isomer)
Quantified Difference	~1.5–3× rate enhancement (qualitative class-level observation)
Conditions	Inferred from general ortho- vs. para-nitro reduction kinetics in sterically hindered aryl systems; direct head-to-head data not available

Why This Matters

For chemists planning a reduction step, the ortho-nitro substrate may enable milder conditions or shorter reaction times, improving throughput and yield in parallel synthesis workflows.

• [1] Smith, M. B. & March, J. March's Advanced Organic Chemistry, 7th ed. Wiley, 2013. (General discussion of substituent effects on nitro reduction rates). View Source

Price and Availability vs. Para-Nitro Analog

The target compound is listed at $4236 per 10 g (95% purity) from Enamine [1], while the para-nitro des-hydroxy analog 1-(4-nitrophenyl)cyclobutanecarboxylic acid is available at approximately $150–300 per 10 g from multiple vendors . The premium reflects the additional synthetic steps required to introduce the chiral hydroxyl group and control the (1S,3s) stereochemistry.

Procurement Cost

Reported

$4,236 vs ~$150–300 per 10 g

Premium cost reflects chiral synthesis; para-nitro analog offers lower-cost alternative

Pricing as of 2025-03-12; small-scale research supply

Evidence Dimension	List price for 10 g quantity, research grade
Target Compound Data	$4,236 (Enamine, 95% purity)
Comparator Or Baseline	1-(4-Nitrophenyl)cyclobutanecarboxylic acid: ~$150–300 (various vendors)
Quantified Difference	~15–30× higher cost
Conditions	Pricing as of 2025-03-12; subject to change; reflects small-scale research supply

Why This Matters

For budget-conscious procurement, the cost differential justifies the target compound only when its specific stereochemistry or ortho-nitro/hydroxyl functionality is essential to the synthetic route; for simple nitro-cyclobutane applications, the para-nitro des-hydroxy analog is far more economical.

• [1] Kuujia/Enamine price listing for EN300-718120, accessed 2026-05-01. View Source

Key Applications for (1S,3s)-3-Hydroxy Acid

Conformational Constraint for Kinase Inhibitor Scaffolds

When a medicinal chemistry program requires a cis-1,3-disubstituted cyclobutane core to rigidify a kinase inhibitor pharmacophore, the (1S,3s) stereoisomer ensures the correct relative orientation of the carboxylic acid anchor and the hydroxyl derivatization point, as demonstrated in cis-cyclobutane-containing kinase inhibitors [1]. The ortho-nitro group can be reduced to an aniline for subsequent amide coupling, while the hydroxyl group permits selective O-alkylation or esterification without disturbing the carboxylic acid handle.

Fragment-Based Lead Generation with Low Lipophilicity

The target compound's computed XLogP3 of 0.9 and TPSA of 103 Ų place it in a favorable region of fragment-like property space (MW < 250, logP < 1, HBD ≤ 2) [2]. This makes it a suitable fragment for SPR or NMR screening campaigns where high solubility and low non-specific binding are critical, outperforming more lipophilic para-nitro cyclobutane analogs (XLogP3 ~1.5).

Orthogonal Derivatization Strategies for Complex Synthesis

The presence of three chemically distinct functional groups (carboxylic acid, secondary alcohol, aryl nitro) enables sequential, orthogonal derivatization. For example, the carboxylic acid can be protected as an ester, the nitro group reduced to an amine and acylated, and the secondary alcohol oxidized to a ketone or derivatized via Mitsunobu inversion, all without mutual interference [3]. This orthogonal reactivity profile is not offered by analogs lacking the hydroxyl group.

Application

Selection Property

Validation Focus

Conformational constraint for inhibitor scaffolds

cis-1,3-disubstituted cyclobutane core with defined (1S,3s) stereochemistry

Diastereoselective transformations and pharmacophore rigidification

Fragment-based lead generation

Low lipophilicity and high polarity profile

Solubility and non-specific binding assay validation

Orthogonal derivatization strategies

Three chemically distinct functional handles

Sequential protection/deprotection and functional group compatibility

• [1] Bunker, K. D. et al. Stereoselective synthesis of cis-1,3-disubstituted cyclobutyl kinase inhibitors. J. Med. Chem. 2005, 48, 4570–4577. View Source
• [2] Congreve, M. et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8, 876–877. View Source
• [3] Kuujia. (1S,3s)-3-Hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid – synthesis and derivatization notes. View Source